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Compound of Interest

rac Mono(2-ethyl-5-oxohexyl)
Phthalate-d4

Cat. No.: B126623

Compound Name:

An In-depth Technical Guide to rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4

This guide provides a comprehensive overview of rac Mono(2-ethyl-5-oxohexyl) Phthalate-
d4 (MEOHP-d4), a deuterated internal standard crucial for the accurate quantification of its
non-labeled counterpart, Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP). MEOHP is a
secondary oxidative metabolite of the ubiquitous plasticizer Di(2-ethylhexyl) phthalate (DEHP)
[1][2][3][4][5][6]- Given the widespread human exposure to DEHP and its association with
various health concerns, precise measurement of its metabolites is essential for researchers,
scientists, and drug development professionals in the fields of toxicology, environmental health,
and endocrinology.

Core Compound Data

The deuterated standard, MEOHP-d4, is chemically identical to MEOHP except for the
substitution of four hydrogen atoms with deuterium on the phthalate ring. This isotopic labeling
results in a higher molecular weight, allowing it to be distinguished from the native analyte by
mass spectrometry while ensuring it behaves similarly during sample preparation and
chromatographic separation[7].

Table 1. Physicochemical Properties of rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4
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Property Value

CAS Number 679789-44-7[8][9]

Molecular Formula C16H16D40s[8][9]

Molecular Weight 296.35 g/mol [7][8][9][10][11]

1,2-Benzene-3,4,5,6-d4-dicarboxylic Acid
Mono(2-ethyl-5-oxohexyl) Ester[8][9]

Alternate Names

Purity >95% (typically analyzed by HPLC)[7][10]
Storage Temperature -20°C[7][10]
Physical Format Neat[7][10]

Experimental Protocols

The primary application of MEOHP-d4 is as an internal standard in isotope dilution mass
spectrometry methods for the quantification of MEOHP in biological matrices like urine and
serum. Below is a representative protocol for the analysis of MEOHP in human urine using
online solid-phase extraction coupled with liquid chromatography-tandem mass spectrometry
(SPE-LC-MS/MS).

Protocol: Quantification of MEOHP in Human Urine by
Online SPE-LC-MS/MS

This protocol synthesizes common methodologies described in the literature for the analysis of
phthalate metabolites in biological samples[11][12][13][14][15][16][17].

1. Sample Preparation and Enzymatic Hydrolysis:
e Thaw frozen human urine samples at 4°C.
e To a 1.5 mL glass vial, add 0.5 mL of urine.

o Spike the sample with 5 pL of the internal standard solution (MEOHP-d4, typically at 10 mg/L
in a suitable solvent like methanol) to achieve a known concentration.
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Add 250 pL of an acetate buffer (e.g., 1 M, pH 6.7)[12].

Add 30 pL of B-glucuronidase enzyme (from E. coli, 214,000 U/mL) to deconjugate the
glucuronidated metabolites of MEOHP, which are the predominant form in urine[4][12].

Vortex the mixture gently and incubate at 37°C for 90 minutes on a shaker[12].

Terminate the enzymatic reaction by adding 1 mL of a phosphate buffer (e.g., 1.2 M, pH 2.7)
[12].

Centrifuge the sample to pellet any precipitates before analysis.
. Online Solid-Phase Extraction (SPE):

SPE Cartridge: Use a suitable SPE cartridge, such as a polymeric reversed-phase sorbent
(e.g., Oasis Prime HLB)[12][18].

Loading: The prepared sample is automatically loaded onto the SPE cartridge.

Washing: The cartridge is washed with water (e.g., 3 x 0.5 mL) to remove salts and other
polar interferences[12].

Elution: The retained analytes (MEOHP and MEOHP-d4) are eluted from the SPE cartridge
directly onto the analytical LC column using the initial LC mobile phase conditions[11].

. LC-MS/MS Analysis:

Liguid Chromatography (LC):

[¢]

System: An ultra-high-performance liquid chromatography (UHPLC) system[12].

[e]

Column: A reverse-phase C18 column (e.g., 100 x 2.1 mm, 2.7 um) is commonly used[19].

o

Mobile Phase A: Water with 0.05% acetic acid[11].

[¢]

Mobile Phase B: Acetonitrile with 0.05% acetic acid[11].
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o Gradient: A non-linear gradient is employed, starting with a higher percentage of aqueous
phase and ramping up to a high percentage of organic phase to elute the analytes. For
example: 40% B to 100% B over several minutes[11].

o Flow Rate: 0.4 mL/min[12].

o Column Temperature: 40°C[12].

o Tandem Mass Spectrometry (MS/MS):

[e]

System: A triple-quadrupole mass spectrometer[12].
o lonization Mode: Electrospray lonization (ESI) in negative ion mode[12].

o Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity[12]. Specific precursor-to-product ion transitions are monitored for both MEOHP
and MEOHP-d4.

o Typical Settings: Electrospray voltage: -3.5 kV; Source temperature: 150°C; Desolvation
temperature: 250°C[12].

4. Data Analysis and Quantification:

o A calibration curve is constructed by analyzing standards containing known concentrations of
MEOHP and a fixed concentration of MEOHP-d4.

e The concentration of MEOHP in the unknown samples is determined by calculating the ratio
of the peak area of the native analyte to the peak area of the deuterated internal standard
and comparing this ratio to the calibration curve. This isotope dilution method corrects for
any analyte loss during sample preparation and for matrix effects during ionization[7].

Biological Effects & Signaling Pathways

While MEOHP-d4 is used for analytical purposes, the biological effects are studied using the
non-deuterated MEOHP or its primary metabolite precursor, Mono(2-ethylhexyl) phthalate
(MEHP). Studies on MEHP are highly relevant as it shares structural similarity and biological
activity with MEOHP. Phthalate metabolites are known endocrine disruptors and can influence
various cellular signaling pathways.
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Inflammatory Signaling in Macrophages

MEHP has been shown to induce an inflammatory response and differentiation in

macrophages. This process involves the activation of distinct signaling pathways.
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Sample Preparation

1. Biological Sample
Collection (e.g., Urine)

l

2. Spiking with
MEOHP-d4 Internal Standard

l

3. Enzymatic Hydrolysis
(B-glucuronidase)

l

4. Solid-Phase Extraction
(SPE Cleanup)

Instrumental Analysis

5. UHPLC Separation

6. MS/MS Detection
(MRM Mode)

Data Processing

7. Peak Area Ratio Calculation
(MEOHP / MEOHP-d4)

l

8. Concentration Determination
(via Calibration Curve)

9. Data Interpretation

(Exposure Assessment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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